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Compound of Interest

Compound Name: 2-Amino-5-methyiphenol

Cat. No.: B193566

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis
of Schiff base derivatives of 2-Amino-5-methylphenol. The focus is on the synthesis of (E)-2-
((9-ethyl-9H-carbazol-3-yl)methyleneamino)-5-methylphenol, a compound noted for its potential
antibacterial properties.

Application Notes

2-Amino-5-methylphenol is a versatile starting material for the synthesis of a variety of
derivatives, particularly Schiff bases. These compounds, characterized by an azomethine (-
C=N-) group, are of significant interest in medicinal chemistry due to their broad spectrum of
biological activities. Derivatives of 2-Amino-5-methylphenol have been reported to exhibit
good antibacterial action.

The synthesis of these derivatives is typically achieved through a condensation reaction
between 2-Amino-5-methylphenol and a suitable aldehyde or ketone. The reaction is often
carried out in an alcohol solvent, such as ethanol or methanol, and can be catalyzed by the
addition of a small amount of acid. The resulting Schiff base can then be isolated and purified
using standard laboratory techniques.

The biological activity of these Schiff bases is often attributed to the imine group. It is proposed
that the nitrogen atom in the azomethine group can form hydrogen bonds with the active
centers of cellular constituents in microorganisms, thereby interfering with normal cellular
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processes. Furthermore, the lipophilicity of these compounds, enhanced by the presence of
aromatic rings, may allow them to penetrate the bacterial cell wall and disrupt its function.

Experimental Protocols

This section details the protocol for the synthesis of a representative Schiff base derivative of 2-
Amino-5-methylphenol.

Protocol 1: Synthesis of (E)-2-((9-ethyl-9H-carbazol-3-
yl)methyleneamino)-5-methylphenol

This protocol describes the synthesis of a Schiff base from 2-Amino-5-methylphenol and 9-
ethyl-9H-carbazole-3-carbaldehyde.

Materials:

2-Amino-5-methylphenol (C7HosNO, MW: 123.15 g/mol )

e 9-ethyl-9H-carbazole-3-carbaldehyde (C1sH13NO, MW: 223.27 g/mol )
e Absolute Ethanol (CH3CH20H)

o Glacial Acetic Acid (CH3COOH)

» Round-bottom flask

» Reflux condenser

o Magnetic stirrer with heating

e Bichner funnel and filter paper

Standard laboratory glassware
Procedure:

e In a 100 mL round-bottom flask, dissolve 1.23 g (10 mmol) of 2-Amino-5-methylphenol in
30 mL of absolute ethanol.
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e To this solution, add 2.23 g (10 mmol) of 9-ethyl-9H-carbazole-3-carbaldehyde.
e Add 2-3 drops of glacial acetic acid to the mixture to catalyze the reaction.
o Equip the flask with a reflux condenser and heat the mixture to reflux with constant stirring.

o Maintain the reflux for 5 hours. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.

» A precipitate will form upon cooling. Collect the solid product by vacuum filtration using a
Blchner funnel.

e Wash the collected solid with a small amount of cold ethanol to remove any unreacted
starting materials.

e Dry the purified product in a vacuum oven at 60 °C for 4 hours.
e The final product is (E)-2-((9-ethyl-9H-carbazol-3-yl)methyleneamino)-5-methylphenol.

o Characterize the product using appropriate analytical techniques such as melting point, FT-
IR, *H NMR, and Mass Spectrometry.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of (E)-2-((9-ethyl-
9H-carbazol-3-yl)methyleneamino)-5-methylphenol.
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Parameter Value
Reactants

2-Amino-5-methylphenol 1.23 g (20 mmol)
9-ethyl-9H-carbazole-3-carbaldehyde 2.23 g (10 mmol)
Product

Molecular Formula C22H20N20
Molecular Weight 328.41 g/mol
Theoretical Yield 3.28¢g

Reaction Conditions

Solvent Absolute Ethanol (30 mL)

Catalyst Glacial Acetic Acid (2-3 drops)

Reaction Time 5 hours

Reaction Temperature Reflux
Visualizations

The following diagrams illustrate the synthesis workflow and the proposed mechanism of
antibacterial action.
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Caption: Experimental workflow for the synthesis of the Schiff base derivative.
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Caption: Proposed mechanism of antibacterial action for Schiff base derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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